Cas no 890095-69-9 (3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole)

3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a reactive chloromethyl group and a trifluoromethyl substituent on a 1,2,4-oxadiazole scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the introduction of trifluoromethylated heterocycles. The chloromethyl group allows for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. The trifluoromethyl moiety enhances metabolic stability and lipophilicity, which is advantageous in drug design. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies further underscore its utility in medicinal and industrial chemistry. Proper handling is required due to its potential reactivity.

3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole structure

890095-69-9 structure

Product Name:3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole

CAS No:890095-69-9

MF:C₄H₂ClF₃N₂O

MW:186.519690036774

MDL:MFCD01809084

CID:3103528

PubChem ID:16762492

Update Time:2025-06-10

3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole
- 3-Chloromethyl-5-trifluoromethyl-[1,2,4]oxadiazole
- SCHEMBL8761464
- 1,2,4-OXADIAZOLE, 3-(CHLOROMETHYL)-5-(TRIFLUOROMETHYL)-
- DTXSID601215804
- STK689830
- EN300-122014
- LS-09562
- 890095-69-9
- AB09936
- G55099
- 3-Chloromethyl-5-(trifluoromethyl)[1,2,4]oxadiazole
- MFCD01809084
- AKOS005602215
- UANFFSNPYKTHJF-UHFFFAOYSA-N
- AC-2624
- ALBB-027665
- 818-590-0
- MDL： MFCD01809084
- Inchi： 1S/C4H2ClF3N2O/c5-1-2-9-3(11-10-2)4(6,7)8/h1H2
- InChI Key： UANFFSNPYKTHJF-UHFFFAOYSA-N
- SMILES： ClCC1=NOC(C(F)(F)F)=N1

Computed Properties

Exact Mass: 185.9807749g/mol
Monoisotopic Mass: 185.9807749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 38.9Å²

3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038840-1g	3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole	890095-69-9	95%	1g	$522.50	2023-08-31
Alichem	A449038840-5g	3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole	890095-69-9	95%	5g	$1567.50	2023-08-31
Apollo Scientific	PC410228-1g	3-(Chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole	890095-69-9		1g	£400.00	2025-02-21
TRC	C306235-10mg	3-(chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole	890095-69-9		10mg	$ 50.00	2022-04-01
TRC	C306235-50mg	3-(chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole	890095-69-9		50mg	$ 160.00	2022-04-01
TRC	C306235-100mg	3-(chloromethyl)-5-(trifluoromethyl)-1,2,4-oxadiazole	890095-69-9		100mg	$ 250.00	2022-04-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0481-1g	3-Chloromethyl-5-trifluoromethyl-[1,2,4]oxadiazole	890095-69-9	96%	1g	4223.25CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0481-5g	3-Chloromethyl-5-trifluoromethyl-[1,2,4]oxadiazole	890095-69-9	96%	5g	16893CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0481-500mg	3-Chloromethyl-5-trifluoromethyl-[1,2,4]oxadiazole	890095-69-9	96%	500mg	2535.65CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0481-250mg	3-Chloromethyl-5-trifluoromethyl-[1,2,4]oxadiazole	890095-69-9	96%	250mg	1679.12CNY	2021-05-08